2-Cyclobutylpiperidine
Overview
Description
2-Cyclobutylpiperidine is a chemical compound that belongs to the piperidine class . It is an important intermediate in the synthesis of many pharmaceuticals.
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Molecular Structure Analysis
The molecular formula of this compound is C9H17N . Its average mass is 139.238 Da and its monoisotopic mass is 139.136093 Da .
Scientific Research Applications
Chemical Synthesis and Biological Evaluation
A study by Nicolaou et al. (2001) detailed the chemical synthesis and biological evaluation of cyclobutyl epothilone analogues, demonstrating potent tubulin polymerization promotion and cytotoxic activities. These findings underscore the cyclobutyl moiety's role in conferring potent biological properties, potentially extending to 2-Cyclobutylpiperidine analogues (Nicolaou et al., 2001).
Mechanisms of Inhibition of Pyrimidine Dimer Formation
Sutherland and Sutherland (1969) explored the UV-induced formation of cyclobutyl pyrimidine dimers in DNA, revealing mechanisms of inhibition by acridine dyes. This study provides insights into how cyclobutyl-containing compounds could potentially influence DNA repair mechanisms and cellular responses to UV damage (Sutherland & Sutherland, 1969).
Antiviral Activity of Cyclobutyl Nucleoside Analogues
Research by Bisacchi et al. (1991) on cyclobutyl guanine and adenine nucleoside analogues showcased their high activity against herpesviruses, highlighting the therapeutic potential of cyclobutyl derivatives in antiviral treatments. This study suggests that cyclobutyl moieties, such as those in this compound derivatives, could be explored for antiviral drug development (Bisacchi et al., 1991).
Novel Aminophosphinic Acids with Antimicrobial Activity
Koparir et al. (2011) synthesized novel aminophosphinic acids containing cyclobutane and 1,3-thiazole, demonstrating significant activity against Staphylococcus aureus and Mycobacterium fortuitum. This work illustrates the antimicrobial potential of cyclobutane-containing compounds, which could extend to research involving this compound structures (Koparir et al., 2011).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that piperidine derivatives, which include 2-cyclobutylpiperidine, are known to interact with a wide variety of biological targets
Mode of Action
Piperidine derivatives are known to interact with their targets in various ways, often acting as inhibitors or activators . The exact interaction between this compound and its targets, as well as the resulting changes, would require further investigation.
Biochemical Pathways
The specific biochemical pathways affected by this compound are currently unknown. It’s known that piperidine derivatives can influence a variety of biochemical pathways
Pharmacokinetics
Piperidine derivatives are known to have diverse pharmacokinetic properties
Result of Action
The molecular and cellular effects of this compound are currently unknown. Piperidine derivatives are known to have a wide range of biological activities
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of chemical compounds . Factors such as temperature, pH, and the presence of other compounds can affect the activity and stability of this compound.
properties
IUPAC Name |
2-cyclobutylpiperidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N/c1-2-7-10-9(6-1)8-4-3-5-8/h8-10H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TTWXQGZANCNAFO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C2CCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20394736 | |
Record name | 2-cyclobutylpiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20394736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
526183-12-0 | |
Record name | 2-cyclobutylpiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20394736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-cyclobutylpiperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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